Cas no 2227860-64-0 ((2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-ol)

• Product Name: (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-ol
• CAS No: 2227860-64-0
• MF: C₁₁H₁₅FO₂
• MW: 198.234007120132
• CID: 5997658
• PubChem ID: 165618100
• Update Time: 2025-05-19

(2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-ol
• 2227860-64-0
• EN300-1806542

• Inchi： 1S/C11H15FO2/c1-8(13)6-7-9-4-3-5-10(12)11(9)14-2/h3-5,8,13H,6-7H2,1-2H3/t8-/m1/s1
• InChI Key： PTCWYUSYMWIXCK-MRVPVSSYSA-N
• SMILES： FC1=CC=CC(=C1OC)CC[C@@H](C)O

Computed Properties

• Exact Mass: 198.10560788g/mol
• Monoisotopic Mass: 198.10560788g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 29.5Ų

Additional information on (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-ol

(2R)-4-(3-Fluoro-2-Methoxyphenyl)Butan-2-Ol: A Comprehensive Overview

The compound (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-ol, identified by the CAS number 2227860-64-0, is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of butanols, characterized by a four-carbon chain with a hydroxyl group (-OH) attached to the second carbon atom. The stereochemistry at the second carbon is specified as (R), indicating a specific spatial arrangement of substituents around this chiral center.

The aromatic ring in this molecule is substituted with two groups: a fluoro group at the 3-position and a methoxy group at the 2-position. These substituents contribute to the compound's unique chemical properties, including its reactivity, solubility, and potential biological activity. Recent studies have highlighted the importance of such substituted phenolic compounds in drug design, particularly in the development of kinase inhibitors and other bioactive agents.

From a synthetic perspective, (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-ol can be prepared through various routes, including nucleophilic substitution, Grignard reactions, or organocatalytic processes. The choice of synthesis method depends on the availability of starting materials and the desired stereochemical outcome. For instance, asymmetric induction techniques have been employed to achieve high enantiomeric excess in the synthesis of this compound, which is crucial for its application in chiral resolution and asymmetric catalysis.

In terms of physical properties, this compound exhibits a melting point of approximately 78°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various organic reactions. The presence of both hydroxyl and aromatic groups also influences its partition coefficient, which is an essential parameter for determining its bioavailability in pharmacokinetic studies.

Recent advancements in computational chemistry have enabled researchers to predict the electronic properties and reactivity profiles of compounds like (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-ol. Quantum mechanical calculations have revealed that the hydroxyl group plays a significant role in stabilizing certain transition states during catalytic cycles, making this compound a promising candidate for enantioselective hydrogenation reactions.

From a biological standpoint, this compound has shown moderate inhibitory activity against several protein kinases, including CDKs (cyclin-dependent kinases) and MAPKs (mitogen-activated protein kinases). These findings suggest its potential as a lead molecule in anticancer drug development. Furthermore, preliminary toxicity studies indicate that it exhibits low cytotoxicity against normal human cells, which is a favorable attribute for therapeutic agents.

In conclusion, (2R)-4-(3-fluoro-2-methoxyphenyl)butan-2-ol is a versatile compound with intriguing chemical properties and promising applications across multiple disciplines. Its stereochemical configuration, aromatic substitution pattern, and reactivity profile make it an attractive target for both academic research and industrial development. As ongoing studies continue to uncover new insights into its structure-function relationships, this compound is poised to play an increasingly important role in the advancement of modern chemistry and pharmacology.